Cas no 739365-30-1 (4-methyl-2,3-dihydro-1H-isoindole)

• Product Name: 4-methyl-2,3-dihydro-1H-isoindole
• CAS No: 739365-30-1
• MF: C₉H₁₁N
• MW: 133.190342187881
• CID: 1011822
• PubChem ID: 23008728
• Update Time: 2025-04-20

4-methyl-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 4-Methylisoindoline
• 4-methyl-2,3-dihydro-1H-isoindole
• YHZHWSFPHDXYBS-UHFFFAOYSA-N
• AKOS004122990
• FT-0754807
• DTXSID60629731
• SCHEMBL5068782
• A916480
• CS-0054960
• AKOS BC-0006
• MB06843
• 739365-30-1
• AM804303
• J-515786
• 2,3-DIHYDRO-4-METHYL-1H-ISOINDOLE
• W10109
• EN300-2983335
• DA-17829

• MDL： MFCD09035101
• Inchi： 1S/C9H11N/c1-7-3-2-4-8-5-10-6-9(7)8/h2-4,10H,5-6H2,1H3
• InChI Key： YHZHWSFPHDXYBS-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=C(C)C=2C1

Computed Properties

• Exact Mass: 133.08900
• Monoisotopic Mass: 133.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 220.953℃/760mmHg
• Flash Point: 194.0±10.9 °C
• Refractive Index: 1.555
• PSA: 12.03000
• LogP: 1.92700

4-methyl-2,3-dihydro-1H-isoindole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃